Cas no 31084-60-3 (N-(3-Chlorophenyl)-N-propylamine)

• Product Name: N-(3-Chlorophenyl)-N-propylamine
• CAS No: 31084-60-3
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD11144460
• CID: 1070940
• PubChem ID: 18322275
• Update Time: 2025-10-05

N-(3-Chlorophenyl)-N-propylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-N-propylamine
• Benzenamine,3-chloro-N-propyl-
• 31084-60-3
• ALBB-007152
• MFCD11144460
• CS-0327953
• LS-02622
• AKOS000235790
• 3-chloro-N-propylaniline
• SCHEMBL4410502
• STK504337

• MDL： MFCD11144460
• Inchi： 1S/C9H12ClN/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7,11H,2,6H2,1H3
• InChI Key： PUAWLYFOEYNUKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCCC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 396.5±37.0 °C at 760 mmHg
• Flash Point: 193.6±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-Chlorophenyl)-N-propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Chlorophenyl)-N-propylamine

N-(3-Chlorophenyl)-N-propylamine: A Comprehensive Overview

N-(3-Chlorophenyl)-N-propylamine (CAS No. 31084-60-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-chloro-N-propylaniline, is characterized by its unique structure, which combines a chlorophenyl group with a propylamine moiety. The chemical formula of N-(3-Chlorophenyl)-N-propylamine is C₁₀H₁₂ClN, and it has a molecular weight of 185.66 g/mol.

The synthesis of N-(3-Chlorophenyl)-N-propylamine typically involves the reaction of 3-chloroaniline with propyl chloride in the presence of a base, such as potassium carbonate. This reaction is well-documented in the literature and is known for its high yield and purity. The compound can also be prepared through other methods, including the reductive amination of 3-chlorobenzaldehyde with propylamine using hydrogen gas and a palladium catalyst.

In terms of physical properties, N-(3-Chlorophenyl)-N-propylamine is a colorless to pale yellow liquid at room temperature. It has a boiling point of approximately 245°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility characteristics make it suitable for various applications in chemical synthesis and pharmaceutical research.

The biological activity of N-(3-Chlorophenyl)-N-propylamine has been the subject of numerous studies. Recent research has focused on its potential as a lead compound for the development of new therapeutic agents. One notable area of interest is its interaction with serotonin receptors. Studies have shown that N-(3-Chlorophenyl)-N-propylamine exhibits moderate affinity for serotonin receptors, particularly the 5-HT_2A subtype. This property makes it a valuable tool for investigating the role of serotonin in various neurological disorders.

In addition to its serotonin receptor activity, N-(3-Chlorophenyl)-N-propylamine has been explored for its potential as an analgesic agent. Preclinical studies have demonstrated that it possesses significant analgesic properties, which are believed to be mediated through its interaction with opioid receptors. These findings suggest that N-(3-Chlorophenyl)-N-propylamine could be further developed as a novel analgesic drug with fewer side effects compared to traditional opioids.

The safety profile of N-(3-Chlorophenyl)-N-propylamine has also been evaluated in several studies. Toxicological assessments have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, chronic exposure to high concentrations may cause mild irritation to the skin and eyes. Therefore, appropriate safety measures should be taken when handling this compound in laboratory settings.

In the context of drug discovery and development, N-(3-Chlorophenyl)-N-propylamine serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it an attractive starting point for the design and synthesis of novel compounds targeting various biological targets. For example, recent research has focused on modifying the propylamine moiety to enhance the compound's pharmacological properties and reduce potential side effects.

The environmental impact of N-(3-Chlorophenyl)-N-propylamine is another area of ongoing research. Studies have shown that it degrades relatively quickly in natural environments through biodegradation and photolysis processes. However, proper disposal methods should be followed to minimize any potential environmental risks associated with its use.

In conclusion, N-(3-Chlorophenyl)-N-propylamine (CAS No. 31084-60-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, biological activity, and safety profile make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into the potential therapeutic uses of this compound will emerge, contributing to the advancement of drug discovery and development efforts.